Cas no 1361919-01-8 (3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361919-01-8
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912445
• Update Time: 2025-05-22

3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-4-6(2-3-16)7(8(11)12)9(17-5)18-10(13,14)15/h4,8H,2H2,1H3
• InChI Key： NJZKVCHLIMQWCP-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C)=CC=1CC#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

Research Briefing on 3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1361919-01-8)

3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1361919-01-8) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl functional groups, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its applications in the development of next-generation fungicides and its role in modulating biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a potent inhibitor of fungal cytochrome P450 enzymes. The research demonstrated that 3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile effectively disrupts ergosterol biosynthesis in pathogenic fungi, leading to cell membrane destabilization. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the active site of the target enzyme, providing valuable insights for structure-activity relationship (SAR) optimization.

In the agrochemical sector, this compound has been identified as a critical building block for the synthesis of novel succinate dehydrogenase inhibitor (SDHI) fungicides. Patent filings from major agrochemical companies in 2022-2023 highlight its incorporation into proprietary formulations with enhanced efficacy against resistant fungal strains. The presence of multiple fluorine atoms contributes to improved lipophilicity and metabolic stability, addressing key challenges in crop protection chemistry.

Recent pharmacokinetic studies (2024) have investigated the compound's potential in human medicine, particularly its application as a precursor for CNS-active drugs. The trifluoromethoxy group has shown remarkable blood-brain barrier permeability in preclinical models, suggesting possible utility in neurological disorder treatments. However, current research indicates the need for further structural modifications to reduce potential hepatotoxicity observed in animal studies.

Ongoing research directions include the development of more sustainable synthetic routes for 3-(Difluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile production. A 2024 Green Chemistry publication reported a novel biocatalytic approach that reduces the environmental impact of traditional fluorination methods while maintaining high yield and purity. This advancement addresses growing concerns about the ecological footprint of fluorinated compound manufacturing.

The compound's unique electronic properties, conferred by its fluorine substituents, have also attracted interest in materials science applications. Recent investigations have explored its use as a building block for liquid crystal materials and organic semiconductors, demonstrating the versatility of this chemical scaffold across multiple disciplines.